Cas no 1249178-13-9 (2-Amino-5-isopropoxybenzamide)

• Product Name: 2-Amino-5-isopropoxybenzamide
• CAS No: 1249178-13-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 4936588
• Update Time: 2025-10-29

2-Amino-5-isopropoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-isopropoxybenzamide

• Inchi： 1S/C10H14N2O2/c1-6(2)14-7-3-4-9(11)8(5-7)10(12)13/h3-6H,11H2,1-2H3,(H2,12,13)
• InChI Key： ZZCYASUZRYBEQB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C(N)=O)C=1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.1
• Topological Polar Surface Area: 78.3

Additional information on 2-Amino-5-isopropoxybenzamide

Introduction to 2-Amino-5-isopropoxybenzamide (CAS No: 1249178-13-9)

2-Amino-5-isopropoxybenzamide, identified by the Chemical Abstracts Service Number (CAS No) 1249178-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of both an amino group and an isopropoxy substituent on the benzene ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural configuration of 2-Amino-5-isopropoxybenzamide (CAS No: 1249178-13-9) plays a crucial role in determining its biological activity. The amino group at the 2-position enhances its potential for hydrogen bonding interactions with biological targets, while the isopropoxy group at the 5-position introduces steric hindrance and modulates lipophilicity. These features make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity towards specific enzymes or receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives, particularly those with amino and ether-like substituents. Studies have demonstrated that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The unique structural features of 2-Amino-5-isopropoxybenzamide (CAS No: 1249178-13-9) make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of 2-Amino-5-isopropoxybenzamide (CAS No: 1249178-13-9) is its potential as a lead compound for the development of novel therapeutic agents. Researchers have been particularly interested in its interaction with enzymes involved in metabolic pathways relevant to diseases such as diabetes, obesity, and cancer. Preliminary computational studies suggest that this compound may inhibit key enzymes by competing with natural substrates or by inducing conformational changes that disrupt enzyme activity.

The synthesis of 2-Amino-5-isopropoxybenzamide (CAS No: 1249178-13-9) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by amidation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to introduce the isopropoxy group efficiently. The synthesis process must be rigorously controlled to avoid side products that could interfere with downstream biological evaluations.

Once synthesized, 2-Amino-5-isopropoxybenzamide (CAS No: 1249178-13-9) undergoes extensive characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These techniques confirm the molecular structure and purity of the compound before it is subjected to biological testing. High-performance liquid chromatography (HPLC) is often employed to determine the compound's solubility and stability under various conditions.

The biological evaluation of 2-Amino-5-isopropoxybenzamide (CAS No: 1249178-13-9) typically involves in vitro assays to assess its interaction with target proteins. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays to evaluate cytotoxicity or pro-inflammatory effects. The results from these studies provide critical insights into the compound's potential therapeutic applications and help guide further optimization efforts.

Recent research has highlighted the importance of structure-activity relationships (SAR) in designing effective drug candidates. By systematically modifying the substituents on 2-Amino-5-isopropoxybenzamide (CAS No: 1249178-13-9), researchers can fine-tune its pharmacological properties to improve potency, selectivity, and pharmacokinetic profiles. For instance, replacing the isopropoxy group with other ether-like substituents may alter solubility while maintaining biological activity.

In addition to its potential as a drug lead, 2-Amino-5-isopropoxybenzamide (CAS No: 1249178-13-9) may serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization at multiple positions on the benzene ring, enabling chemists to explore new chemical space for drug discovery.

The future direction of research on 2-Amino-5-isopropoxybenzamide (CAS No: 1249178-13-9) includes both computational modeling and experimental validation. Advanced computational techniques such as molecular dynamics simulations can predict how this compound interacts with biological targets at an atomic level. These predictions can then be tested experimentally using X-ray crystallography or other structural biology methods to confirm binding modes and refine drug design strategies.

Overall, 2-Amino-5-isopropoxybenzamide (CAS No: 1249178-13-9) represents a promising area of investigation in medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with significant clinical applications. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.